Cas no 75614-89-0 ((R)-(-)-α-Methylhistamine dihydrochloride)
(R)-(-)-α-Methylhistamine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-5-ethanamine,a-methyl-, hydrochloride (1:2), (aR)-
- R(-)-α-Methyl Histamine Dihydrochloride
- R(-)-A-METHYLHISTAMINE DIHYDROCHLORIDE
- R(-)-α-Methyl Histam
- (R)(−)-α-Methyl-1H-imidazole-4-ethanamine dihydrochloride
- (R)-2-(1H-Imidazol-4-yl)-1-methyl-ethylamine dihydrochloride
- (R)-(-)-α-Methylhistamine dihydrochloride
- Alpha-Methylhistamine-R
- 75614-87-8
- R(-)-alpha-Methylhistamine 2HCl
- DTXSID70873405
- R(-)-alpha-Methylhistamine dihydrochloride
- R(-)-a-Methyl-1H-imidazole-4-ethanamine dihydrochloride
- F85633
- r-alpha-methylhistamine dihydrochloride
- (R)(−)-
- (R)-1-(1H-Imidazol-4-yl)propan-2-aminedihydrochloride
- (R)-(-)-alpha-Methylhistamine dihydrochloride
- Histamine, R(-)-alpha-methyl-, dihydrochloride
- A-Methylhistamine dihydrochloride
- CS-W015657
- H-128
- (R)(-)-alpha-Methylhistamine dihydrochloride, solid, >=98% (HPLC)
- (R)-(-)-
- SCHEMBL1369323
- AKOS027320798
- (R)-(-)-a-Methyl-1H-imidazole-4-ethanamine dihydrobromide
- CCG-221922
- R-(-)-2-(1H-Imidazol-4-yl)-1-methyl-ethylamine dihydrochloride
- R(-)- alpha -Methylhistamine Dihydrochloride
- (R)-(-)-??-Methylhistamine dihydrochloride
- A-Methylhistamine (dihydrochloride)
- SR-01000075271
- R(-)-?-Methyl Histamine Dihydrochloride
- (2R)-1-(1H-imidazol-5-yl)propan-2-amine;dihydrochloride
- NCGC00261303-01
- AKOS040746280
- Tox21_500618
- CHEMBL1434496
- (R)-(-)-alpha-Methylhistamine (dihydrochloride)
- HY-W014941
- (R)-1-(1H-Imidazol-4-yl)propan-2-amine dihydrochloride
- R-(?)-?-Methylhistamine (hydrochloride)
- MS-23069
- LP00618
- EU-0100618
- (R)-2-(3H-Imidazol-4-yl)-1-methylethanamine dihydrochloride
- (R)-(-)-ALPHA-METHYL-1H-IMIDAZOLE-4-ETHANAMINE DIHYDROCHLORIDE
- 75614-89-0
- NCGC00093992-01
- SR-01000075271-1
- DB-257578
- IZHCNQFUWDFPCW-ZJIMSODOSA-N
- R(-)-a-Methyl Histamine Dihydrochloride
- (2R)-1-(1H-imidazol-4-yl)-2-propanamine dihydrochloride
-
- MDL: MFCD00083176
- Inchi: 1S/C6H11N3.2ClH/c1-5(7)2-6-3-8-4-9-6;;/h3-5H,2,7H2,1H3,(H,8,9);2*1H/t5-;;/m1../s1
- InChI Key: IZHCNQFUWDFPCW-ZJIMSODOSA-N
- SMILES: Cl.Cl.N[C@H](C)CC1=CN=CN1
Computed Properties
- Exact Mass: 197.04900
- Monoisotopic Mass: 197.0486528g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 84.4
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.7Ų
Experimental Properties
- Color/Form: NA
- Flash Point: 84.9±25.9 °C
- Solubility: H2O: soluble
- PSA: 54.70000
- LogP: 2.77620
- Sensitiveness: Hygroscopic
- Optical Activity: [α]22/D −4°, c = 0.8 in H2O(lit.)
(R)-(-)-α-Methylhistamine dihydrochloride Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
(R)-(-)-α-Methylhistamine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 40R0144S-1g |
R-(-)-2-(1H-Imidazol-4-yl)-1-methyl-ethylamine dihydrochloride |
75614-89-0 | 97% | 1g |
13399.07CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 40R0144S-5g |
R-(-)-2-(1H-Imidazol-4-yl)-1-methyl-ethylamine dihydrochloride |
75614-89-0 | 97% | 5g |
49864.89CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 40R0144S-500mg |
R-(-)-2-(1H-Imidazol-4-yl)-1-methyl-ethylamine dihydrochloride |
75614-89-0 | 97% | 500mg |
7123.56CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 40R0144S-250mg |
R-(-)-2-(1H-Imidazol-4-yl)-1-methyl-ethylamine dihydrochloride |
75614-89-0 | 97% | 250mg |
3985.8CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 40R0144S-100mg |
R-(-)-2-(1H-Imidazol-4-yl)-1-methyl-ethylamine dihydrochloride |
75614-89-0 | 97% | 100mg |
2416.92CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 40R0144S-50mg |
R-(-)-2-(1H-Imidazol-4-yl)-1-methyl-ethylamine dihydrochloride |
75614-89-0 | 97% | 50mg |
1636.72CNY | 2021-05-07 | |
| TRC | M311990-5mg |
R(-)-a-Methyl Histamine Dihydrochloride |
75614-89-0 | 5mg |
$ 81.00 | 2023-09-07 | ||
| TRC | M311990-25mg |
R(-)-a-Methyl Histamine Dihydrochloride |
75614-89-0 | 25mg |
$ 121.00 | 2023-09-07 | ||
| TRC | M311990-100mg |
R(-)-a-Methyl Histamine Dihydrochloride |
75614-89-0 | 100mg |
$ 230.00 | 2023-09-07 | ||
| TRC | M311990-1g |
R(-)-a-Methyl Histamine Dihydrochloride |
75614-89-0 | 1g |
$965.00 | 2023-05-17 |
(R)-(-)-α-Methylhistamine dihydrochloride Suppliers
(R)-(-)-α-Methylhistamine dihydrochloride Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on (R)-(-)-α-Methylhistamine dihydrochloride
Comprehensive Overview of (R)-(-)-α-Methylhistamine Dihydrochloride (CAS No. 75614-89-0): Properties, Applications, and Research Insights
(R)-(-)-α-Methylhistamine dihydrochloride (CAS No. 75614-89-0) is a chiral derivative of histamine, widely recognized for its role in pharmacological and biochemical research. This compound, with its molecular formula C6H13N3·2HCl, is a selective agonist for the H3 histamine receptor, making it a valuable tool in neuroscience and drug development. Researchers and pharmaceutical companies frequently explore its potential in modulating neurotransmitter release, cognitive function, and metabolic pathways.
The growing interest in histamine receptor ligands has positioned (R)-(-)-α-Methylhistamine dihydrochloride as a focal point in studies targeting neurological disorders such as Alzheimer’s disease, ADHD, and sleep-wake cycle irregularities. Its enantiomeric purity ((R)-configuration) ensures specificity in binding to H3 receptors, distinguishing it from racemic mixtures. This specificity aligns with current trends in precision medicine, where chiral compounds are prioritized for reduced off-target effects.
In addition to its neurological applications, CAS No. 75614-89-0 is investigated for its immunomodulatory potential. Recent studies highlight its influence on mast cells and cytokine production, linking it to inflammatory and allergic responses. Such findings resonate with the rising global focus on immune system regulation and personalized therapeutics, topics frequently searched in academic and medical databases.
The synthesis and handling of (R)-(-)-α-Methylhistamine dihydrochloride require stringent controls to maintain its stability and efficacy. As a dihydrochloride salt, it offers improved solubility in aqueous solutions compared to its free base form, a critical factor for in vitro and in vivo assays. This property is particularly relevant for researchers optimizing drug delivery systems, another trending topic in pharmaceutical sciences.
From a commercial perspective, the demand for high-purity H3 receptor agonists like (R)-(-)-α-Methylhistamine dihydrochloride continues to rise, driven by advancements in GPCR (G-protein-coupled receptor) research. Suppliers and manufacturers emphasize batch-to-batch consistency, often verified via HPLC and NMR, to meet the rigorous standards of preclinical studies. These quality assurance practices address common user queries about compound reliability and reproducibility.
Environmental and safety profiles of CAS No. 75614-89-0 are also frequently discussed. While not classified as hazardous under standard regulations, proper storage conditions (e.g., 2-8°C, desiccated) are recommended to prolong shelf life. Such details cater to laboratory professionals seeking compliance with Good Laboratory Practice (GLP) protocols.
In summary, (R)-(-)-α-Methylhistamine dihydrochloride exemplifies the intersection of chemistry, biology, and medicine. Its versatility in addressing neurodegenerative research, immune modulation, and drug discovery ensures its relevance in contemporary scientific discourse. As AI and machine learning accelerate target identification, compounds like this will remain pivotal in validating hypotheses and developing next-generation therapies.
75614-89-0 ((R)-(-)-α-Methylhistamine dihydrochloride) Related Products
- 76721-87-4(1H-Imidazole-4-ethanamine,N,a-dimethyl-, (aR)- (9CI))
- 6986-90-9(2-(1H-Imidazol-4-yl)-1-methyl-ethylamine dihydrochloride)
- 75614-84-5((R)-2-Amino-3-(1H-imidazol-4-yl)-propan-1-ol dihydrochloride)
- 75614-93-6((S)-(+)-α-Methylhistamine Dihydrobromide)
- 1596-64-1((2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol;dihydrochloride)
- 40836-55-3(3-(1H-imidazol-4-yl)propan-1-amine dihydrochloride)
- 82977-50-2(1H-Imidazole-5-ethanamine,a,4-dimethyl-)
- 908101-35-9(1-Chloro-3-(1H-imidazol-5-yl)propan-2-amine)
- 28814-35-9(1H-Imidazole-5-ethanamine,a-methyl-, hydrobromide (1:2))
- 75614-87-8(1H-Imidazole-5-ethanamine,a-methyl-, (aR)-)